(2R)-2-[[4-(Trifluoromethyl)phenyl]methyl]butanoic acid
Overview
Description
The compound “(2R)-2-[[4-(Trifluoromethyl)phenyl]methyl]butanoic acid” is a carboxylic acid with a trifluoromethyl group attached to a phenyl ring. The trifluoromethyl group is a common functional group in organic chemistry and is known for its high electronegativity and the ability to increase the metabolic stability of pharmaceuticals .
Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions. For example, the carboxylic acid group could react with bases to form a carboxylate anion, or it could be reduced to an alcohol. The trifluoromethyl group is generally quite stable and does not readily undergo chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the functional groups present in it. For example, the presence of the carboxylic acid group would likely make the compound polar and capable of forming hydrogen bonds. The trifluoromethyl group could increase the compound’s lipophilicity .Scientific Research Applications
1. Sorption and Environmental Remediation
(2R)-2-[[4-(Trifluoromethyl)phenyl]methyl]butanoic acid, due to its chemical structure, might be involved in sorption processes similar to phenoxy herbicides. These compounds are known for their affinity to soil organic matter and iron oxides, suggesting potential applications in environmental remediation and soil treatment. The compound's structural similarity to herbicides like 2,4-D indicates its possible interaction with soil components, which can be critical in understanding its behavior in environmental contexts (Werner et al., 2012).
2. Wastewater Treatment
Given the structural resemblance of this compound to certain herbicides and pesticides, it's conceivable that the compound could have implications in wastewater treatment processes. Pesticide production industries generate wastewater containing various toxic pollutants. Biological processes and granular activated carbon have shown effectiveness in removing these compounds, suggesting potential treatment applications for similar compounds (Goodwin et al., 2018).
3. Chemical Sensing and Chemosensors
The compound may contribute to the development of chemosensors due to its structural characteristics. Compounds with similar structures have been used in chemosensors to detect a variety of analytes, indicating the potential of this compound in this field. These chemosensors are known for their high selectivity and sensitivity, essential traits for detecting specific substances in complex mixtures (Roy, 2021).
4. Drug Synthesis and Pharmacology
Compounds structurally related to this compound have been used in drug synthesis and pharmacology. Levulinic acid (LEV) and its derivatives, with similar functional groups, have been crucial in synthesizing various value-added chemicals. LEV's versatility in drug synthesis, due to its carbonyl and carboxyl functional groups, suggests potential uses for this compound in the pharmaceutical industry, including cancer treatment and medical materials (Zhang et al., 2021).
5. Food Flavor and Preservation
The structure of this compound suggests potential relevance in the food industry, particularly in flavoring and preservation. Branched aldehydes, similar in structure, play a significant role as flavor compounds in various food products. Understanding the generation pathways of these compounds is crucial for controlling their formation and achieving desired aldehyde levels in food products (Smit et al., 2009).
Mechanism of Action
Future Directions
The use of trifluoromethyl groups in organic compounds is a topic of ongoing research, particularly in the field of medicinal chemistry . Future research may focus on developing more efficient methods for introducing the trifluoromethyl group to various substrates, or on exploring the effects of this group on the biological activity of pharmaceutical compounds .
Properties
IUPAC Name |
(2R)-2-[[4-(trifluoromethyl)phenyl]methyl]butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3O2/c1-2-9(11(16)17)7-8-3-5-10(6-4-8)12(13,14)15/h3-6,9H,2,7H2,1H3,(H,16,17)/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKVSFEKOLRXKJL-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC1=CC=C(C=C1)C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](CC1=CC=C(C=C1)C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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